Cas no 7067-53-0 (1-{5-[(2-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-(3-propoxyphenyl)pyrrolidine-2,3-dione)

• Product name: 1-{5-[(2-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-(3-propoxyphenyl)pyrrolidine-2,3-dione
• CAS No: 7067-53-0
• MF: C₃₁H₂₆N₅O₄FS₂
• MW: 615.69764
• CID: 1746193
• PubChem ID: 5269840

1-{5-[(2-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-(3-propoxyphenyl)pyrrolidine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-{5-[(2-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-(3-propoxyphenyl)pyrrolidine-2,3-dione
• 1-[5-[(2-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-(3-propoxyphenyl)pyrrolidine-2,3-dione
• DTXSID60414801
• 1-(5-{[(2-Fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-(3-propoxyphenyl)pyrrolidine-2,3-dione
• 7067-53-0

• Inchi： InChI=1S/C31H26FN5O4S2/c1-3-15-41-21-11-8-10-19(16-21)26-24(27(38)25-18(2)33-23-13-6-7-14-36(23)25)28(39)29(40)37(26)30-34-35-31(43-30)42-17-20-9-4-5-12-22(20)32/h4-14,16,26,38H,3,15,17H2,1-2H3
• InChI Key： KQBDMJHVWHWSFX-UHFFFAOYSA-N
• SMILES： CCCOC1=CC=CC(=C1)C2C(=C(C3=C(N=C4N3C=CC=C4)C)O)C(=O)C(=O)N2C5=NN=C(S5)SCC6=CC=CC=C6F

Computed Properties

• Exact Mass: 615.14128
• Monoisotopic Mass: 615.141024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 9
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 164

Experimental Properties

• Density: 1.45
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.713
• PSA: 109.92